Cas no 2228470-40-2 (2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethane-1-thiol)

• Product Name: 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethane-1-thiol
• CAS No: 2228470-40-2
• MF: C₁₁H₂₀S
• MW: 184.341502189636
• CID: 5600319
• PubChem ID: 165616528
• Update Time: 2023-11-25

2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-1810134
• 2228470-40-2
• 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethane-1-thiol
• 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethane-1-thiol

• Inchi： 1S/C11H20S/c1-11(2)9-4-3-8(5-6-12)10(11)7-9/h8-10,12H,3-7H2,1-2H3
• InChI Key： POURPHWJUCGYTO-UHFFFAOYSA-N
• SMILES： SCCC1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 184.12857181g/mol
• Monoisotopic Mass: 184.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 1Ų